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Compound of Interest |

Compound Name: Acrylonitrile-2-13C
CAS No.: 89511-33-1
Cat. No.: B1627846
- 7

Executive Directive

Do not treat Acrylonitrile-2-13C as radioactive waste. Unless specifically mixed with
radiolabels (e.qg.,

or

), Acrylonitrile-2-13C contains a stable carbon isotope. It poses no radiological hazard.
Disposing of this material via radioactive waste streams is a critical fiscal and logistical error
that will result in rejection by waste vendors and unnecessary regulatory scrutiny.

Primary Hazard: This compound is a Class IB Flammable Liquid and a high-acute toxicity
carcinogen prone to explosive self-polymerization if the inhibitor (Methylhydroquinone/MEHQ)
is depleted.

Material Characterization & Hazard Profile[1]

As researchers, we often focus on the isotopic enrichment for NMR or Mass Spectrometry (

at the C2 position). However, for disposal, the chemical reactivity of the acrylonitrile moiety
dictates the protocol. The isotopic label does not alter the flash point or toxicity limits.

Physicochemical Safety Data
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Parameter Value Operational Implication

Use for general SDS lookup;

CAS Number 107-13-1 (Unlabeled) o ]
specific isotope CAS varies.
Mandatory code for hazardous
RCRA Waste Code U009 )
waste labeling.
] Vapors can ignite at freezer
Flash Point -1°C (30°F)
temperatures.[1][2]
N ) High volatility; strictly fume
Boiling Point 77°C (171°F)
hood only.
) o Wide explosive range; ground
Explosive Limits 3.0% - 17.0% (v/v)
all metal transfers.
Requires dissolved oxygen to
Inhibitor MEHQ (35-45 ppm) function. Do not store under

pure Nitrogen.

The Polymerization Hazard: A Self-Validating Risk

The most distinct risk with Acrylonitrile is "runaway polymerization.” This reaction is exothermic
(releasing 17.3 kcal/mole).[3] If the heat cannot escape, it accelerates the reaction, leading to
container rupture or explosion.

The Mechanism of Failure: Commercially supplied Acrylonitrile-2-13C is stabilized with
MEHQ. MEHQ functions only in the presence of dissolved oxygen.

e The Error: Researchers often store this expensive isotope under inert gas (

or
) to "protect” purity.

e The Consequence: Without oxygen, MEHQ becomes inactive. The monomer begins to form
radical chains.

e The Sign: The liquid turns from clear/colorless to yellow or cloudy.
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Workflow: Assessment & Disposal Decision Tree

The following diagram outlines the logical flow for assessing the material state prior to disposal.

Inspect Acrylonitrile-2-13C
Container

Visual Inspection:

Color & Clarity
Normal Inhibitor Depleted Critical Failure
Clear / Colorless Yellow / Cloudy Solidified / Hot
(Stable) (Polymerizing) (Runaway Reaction)
Standard Chemical Emergency Stabilization EVACUATE LAB
Disposal (U009) (Add Hydroquinone) Call Hazmat

Click to download full resolution via product page
Caption: Decision logic for Acrylonitrile disposal based on visual stability indicators.

Detailed Disposal Protocol
Phase 1: Segregation (Chemical Incompatibility)

Before moving the container, ensure the waste accumulation area is free of incompatible
agents. Acrylonitrile reacts violently with:

¢ Strong Oxidizers: Bromine, Chromic acid (Fire/Explosion risk).
» Strong Bases: Ammonia, Amines, Caustic soda (Initiates rapid polymerization).

o Copper/Copper Alloys: Acts as a catalyst for decomposition. Never use brass regulators or
copper tubing.
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Phase 2: Packaging & Labeling

o Primary Container: If the original manufacturer bottle is intact and the material is stable
(clear), keep it in the original container.

o Secondary Containment: Place the bottle into a chemically resistant polyethylene bag or
overpack.

o Labeling Requirements:
o Chemical Name: Acrylonitrile-2-13C.
o Hazard Class: Flammable (3), Poison (6.1).
o EPA Waste Code:U009.[4]

o Isotope Flag: Clearly mark "STABLE ISOTOPE - NON-RADIOACTIVE" to prevent
rejection by EHS/Radiation Safety.

Phase 3: Stabilization (Only if Yellowing is observed)

Note: This procedure should only be attempted by experienced personnel in a functioning fume
hood. If the liquid shows early signs of yellowing but is not hot:

e Place the container in an ice bath to slow reaction kinetics.
e Add excess inhibitor (Hydroquinone or MEHQ) if available solid is on hand.

» Do not seal the cap tightly. Polymerization generates pressure. Use a vented cap or leave
the cap slightly loose during the wait for waste pickup.

Emergency Procedures
Spills (< 100 mL)

o Evacuate: Clear the immediate area. Acrylonitrile has poor warning properties (onion/garlic
odor is only detectable at toxic levels).[2]
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o PPE: Double nitrile gloves are insufficient for prolonged contact. Use Silver Shield® or
laminate barrier gloves if direct handling is required.

o Absorb: Use non-combustible absorbent (vermiculite or clay). Do not use paper towels
(flammability risk).

o Decontaminate: Wash surfaces with a mild detergent.[5] Do not use bleach (potential for
chloramine/toxic gas generation).

Exposure[1][2][3][6][7][8][9][10]
 Inhalation: Move to fresh air immediately. Cyanide-like toxicity requires immediate medical

attention.

o Skin: Wash with soap and water for 15 minutes. Discard contaminated leather shoes (they
cannot be decontaminated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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